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The Acoustic Landscape of Laughter: A Cross-
Cultural Comparison
Laughter, a ubiquitous non-verbal vocalization in human communication, is produced by

speakers of all known languages and cultures.[1][2] While the act of laughing is a universal

human behavior, the question of whether its acoustic structure varies across different cultural

contexts is a subject of ongoing scientific inquiry. This guide provides a comparative analysis of

the acoustic properties of laughter, drawing upon experimental data to explore both the

universal and culturally specific aspects of its sound. The primary distinction that emerges from

research is not between cultures, but between two fundamental types of laughter: spontaneous

and volitional.

Universal Acoustic Correlates of Laughter
Before exploring cultural nuances, it is essential to understand the basic acoustic parameters

researchers use to deconstruct laughter. These features provide a quantitative framework for

analyzing and comparing laughter sounds.
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Fundamental Frequency (F0): Perceptually heard as pitch, F0 is one of the most-studied

parameters. Laughter generally exhibits a much higher F0 and a wider range than speech.[3]

Intensity: This corresponds to the loudness of the laugh and can vary significantly within and

between laugh bouts.

Duration: This includes the length of individual laugh "calls" or syllables and the overall

duration of a laugh bout (a series of calls on a single exhalation).

Harmonics-to-Noise Ratio (HNR): This measurement quantifies the degree of periodicity or

tonality in a sound. A high HNR indicates a clear, voiced, song-like sound, while a low HNR

suggests a noisy, breathy, or voiceless sound.[3][4]

Formant Frequencies: These are concentrations of acoustic energy around particular

frequencies in the vocal tract. While crucial for distinguishing vowels in speech, their role in

laughter is less about articulation and more related to the resonance of the vocal tract.

A Tale of Two Laughs: Spontaneous vs. Volitional
The most significant and universally recognized acoustic differences in laughter are found

between spontaneous (genuine, involuntary) and volitional (posed, voluntary) laughter.[3][5]

Spontaneous laughter is generated by an evolutionarily older vocal emotion system, while

volitional laughter is produced by the more modern speech production system.[2] This

distinction is critical because listeners from across the globe can reliably differentiate between

the two, suggesting the acoustic cues are universally consistent.[1][5][6][7]

Acoustic analysis has identified several key features that distinguish these two laughter types,

which are summarized in the table below.
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Acoustic Parameter
Spontaneous ("Real")
Laughter

Volitional ("Fake")
Laughter

Fundamental Frequency (F0)
Higher mean F0 and greater

variability.[3][5]

Tends to have a lower mean

F0.[8]

Intensity (Loudness)
Higher variability in loudness.

[5]

Can have higher overall

loudness but less variability.[5]

Voicing & HNR

Often has fewer voiced

elements and can have more

"noisy" or breathy qualities.[5]

Ratings are uniquely predicted

by HNR; can be perceived as

more nasal.[8]

Duration

Characterized by shorter

individual laugh bursts or

"calls".[5]

Tends to have longer, more

regular call durations.

These differences are largely attributed to the level of physiological arousal associated with

genuine emotion. Spontaneous laughter is a more uncontrolled reaction, leading to higher pitch

and greater irregularity, features that are difficult to fake convincingly.[5]

Probing for Cultural Differences
While the spontaneous-volitional distinction appears universal, emerging evidence suggests

that more subtle acoustic variations may exist across cultures, particularly in volitional laughter.

The leading hypothesis is that since volitional laughter is produced by the speech system, it

can incorporate language-specific phonetic properties.[2] For instance, the characteristic vowel

sounds of a language might subtly color a person's posed laugh.

One study provided direct evidence for this by demonstrating that both Dutch and Japanese

listeners could determine whether a laugher was from their own cultural group or another at

rates better than chance.[9] This "in-group" advantage points to the existence of culturally

specific acoustic cues within the laughter signal.[9] However, the specific acoustic features that

enable this distinction are still under investigation.

To date, large-scale studies providing detailed quantitative tables of acoustic laughter

parameters (e.g., mean F0, intensity) across a wide range of diverse cultures are scarce in the
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scientific literature.[2][10] The available data focuses more on the universal perception of

laughter types and the acoustic cues that differentiate them.

Experimental Protocols
The investigation of laughter's acoustic properties across cultures typically follows a multi-stage

experimental protocol.

Methodology for Cross-Cultural Laughter Analysis
Stimulus Collection:

Participants: Recruit speakers from the different cultural and linguistic groups of interest.

Eliciting Spontaneous Laughter: Participants, often in pairs of friends to promote natural

interaction, are recorded while watching humorous video clips.[7] The resulting laughter is

considered spontaneous.

Eliciting Volitional Laughter: The same participants are asked to laugh on command. This

provides samples of volitional, or posed, laughter.[7]

Acoustic Analysis:

Segmentation: Individual laugh bouts are extracted from the audio recordings.

Feature Extraction: Using acoustic analysis software (e.g., Praat), key parameters are

measured for each laugh bout. These include duration, fundamental frequency (mean,

standard deviation), intensity (mean, max), harmonics-to-noise ratio, and formant

frequencies.[3][4][8]

Perceptual Experiments:

Participants: Recruit a new set of listeners from the same (and different) cultural groups as

the speakers.

Task: Listeners hear the decontextualized laughter clips and are asked to perform tasks

such as:
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Classifying the laugh as "real" or "fake" (spontaneous vs. volitional).[5][6]

Identifying if the laugher is from their own cultural group ("in-group") or another ("out-

group").[9]

Rating the laughter on scales of positive or negative emotion (valence) and excitement

(arousal).[8]

Statistical Analysis:

The acoustic measurements are statistically analyzed to identify significant differences

between laughter types (spontaneous vs. volitional) and between cultural groups.

Listener judgment data is analyzed for accuracy and to determine which acoustic features

best predict their perceptions.

Experimental Workflow Diagram
The following diagram illustrates the typical workflow for a cross-cultural acoustic and

perceptual study of laughter.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://research.vu.nl/files/78140124/The_Perception_of_Spontaneous_and_Volitional_Laughter_Across_21_Societies.pdf
https://www.researchgate.net/publication/326612296_The_Perception_of_Spontaneous_and_Volitional_Laughter_Across_21_Societies
https://www.technologynetworks.com/neuroscience/news/your-laughter-can-reveal-your-cultural-background-355878
https://discovery.ucl.ac.uk/id/eprint/1537625/1/Scott_Lavan_et_al_JONB_2015_accepted_version%20Extract.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245199?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Stimulus Collection

Phase 2: Acoustic Analysis Phase 3: Perceptual Experiment

Phase 4: Data Analysis & Interpretation

Recruit Participants
(e.g., Dutch, Japanese Speakers)

Elicit Spontaneous Laughter
(e.g., via funny videos)

Elicit Volitional Laughter
(e.g., laugh on command)

Extract Laugh Bouts
from Recordings

Measure Acoustic Features
(F0, Intensity, HNR, Duration)

Listeners Classify Laughs
(Spontaneous/Volitional, In-group/Out-group)

Play Audio Stimuli

Compare Acoustic Features
(Between Laughter Types & Cultures)

Correlate Acoustic Features
with Listener Perceptions

Recruit Listeners
(Dutch, Japanese, etc.)

Analyze Listener Accuracy

Draw Conclusions on
Universals vs. Cultural Variation

Click to download full resolution via product page

Workflow for Cross-Cultural Laughter Research

In conclusion, the acoustic structure of laughter shows remarkable consistency across cultures,

primarily in the features that distinguish genuine, spontaneous laughter from its posed,
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volitional counterpart. These differences, rooted in arousal and vocal control, are reliably

perceived by listeners worldwide. While the broad strokes of laughter acoustics appear to be a

part of our shared human biology, subtle, culturally-specific signatures are present, most likely

carried in volitional laughs. Future research with larger, more diverse cultural samples will be

necessary to fully map the acoustic landscape of this universal expression of sociality and

emotion.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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